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Compound of Interest

Compound Name: Dexlansoprazole sesquihydrate

CAS No.: 313640-86-7

Cat. No.: B12648154

Get Quote

Audience: Researchers, scientists, and drug development professionals in the pharmaceutical

industry.

Abstract: This document provides a detailed, science-driven protocol for conducting stability

testing on Dexlansoprazole Sesquihydrate, a proton pump inhibitor. Moving beyond a simple

checklist, this guide elucidates the scientific rationale behind each procedural step, from initial

forced degradation studies to a full-scale formal stability program. The protocols are designed

to be self-validating and are grounded in the authoritative standards set by the International

Council for Harmonisation (ICH), U.S. Food and Drug Administration (FDA), and European

Medicines Agency (EMA). The objective is to equip researchers with the necessary framework

to rigorously evaluate the intrinsic stability of dexlansoprazole, identify potential degradation

pathways, and establish a justifiable re-test period or shelf-life.
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Dexlansoprazole is the (R)-enantiomer of lansoprazole, a proton pump inhibitor (PPI) that

suppresses gastric acid secretion by specific inhibition of the (H+, K+)-ATPase enzyme system

at the secretory surface of the gastric parietal cell.[1][2] It is clinically used for the treatment of

gastroesophageal reflux disease (GERD) and erosive esophagitis.[3] As with all benzimidazole-

class PPIs, the sulfoxide moiety in dexlansoprazole's structure is susceptible to degradation,

particularly in acidic environments, which is a critical consideration in formulation and stability

program design.[4]

Stability testing is a non-negotiable component of the drug development lifecycle. Its purpose is

to provide evidence on how the quality of a drug substance or drug product varies with time

under the influence of environmental factors such as temperature, humidity, and light.[5] The

data generated are foundational for determining recommended storage conditions, re-test

periods for the active pharmaceutical ingredient (API), and shelf-life for the finished dosage

form.[6] This protocol is structured in accordance with global regulatory expectations, primarily

the ICH Q1A(R2) guideline.[7][8][9][10]

Foundational Knowledge: Pre-formulation &
Analytical Strategy
Before initiating a formal stability program, a foundational understanding of the molecule's

properties and a robust analytical toolkit are essential.

Physicochemical Characteristics
Chemical Name: (R)-(+)-2-([3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl]methylsulfinyl)-1H-

benzimidazole sesquihydrate

Molecular Formula (Sesquihydrate): C₃₂H₃₄F₆N₆O₇S₂[11][12]

Molecular Weight (Sesquihydrate): 792.77 g/mol [3][12]

Solubility: Freely soluble in acetonitrile.[13]

Key Structural Feature: The chiral sulfoxide group, which is a primary site for oxidative and

acid-catalyzed degradation.
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The Analytical Cornerstone: Stability-Indicating Method
A validated stability-indicating analytical method is the bedrock of any stability study. It must be

able to accurately quantify the intact dexlansoprazole and separate it from any potential

degradation products or impurities without interference.[14] High-Performance Liquid

Chromatography (HPLC) with UV detection is the standard technique.[15]

Recommended Starting HPLC Conditions:

Parameter Recommendation Rationale

Column

C18 (e.g., Kromasil, X-
Terra, Hypersil BDS), 250 x
4.6 mm, 5 µm

Provides excellent
resolving power for the
parent drug and its
polar/non-polar
degradants.

Mobile Phase

Gradient elution using a

buffered aqueous phase (e.g.,

10 mM Ammonium Acetate or

Potassium Phosphate, pH

adjusted to ~7.0) and an

organic modifier (e.g.,

Acetonitrile).[13][14]

The neutral pH is critical to

prevent on-column

degradation of the acid-labile

dexlansoprazole. A gradient is

necessary to elute all potential

impurities with varying

polarities.

Flow Rate 1.0 - 1.2 mL/min

Standard flow rate for a 4.6

mm ID column, providing good

efficiency and reasonable run

times.

Detection UV at 283-285 nm[14][16]

This wavelength provides a

strong chromophoric response

for dexlansoprazole, ensuring

high sensitivity.

| Column Temp. | 30 °C | Provides better peak shape and run-to-run reproducibility. |

This method must be validated according to ICH Q2(R2) or USP General Chapter <1225>

guidelines before use in formal stability studies.[17][18][19][20]
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Protocol Part I: Forced Degradation (Stress Testing)
Objective: To deliberately degrade the dexlansoprazole sample under conditions more severe

than accelerated testing. This is a multi-faceted tool used to:

Elucidate potential degradation pathways.

Identify likely degradation products that may appear in formal studies.[21]

Prove the specificity and "stability-indicating" nature of the analytical method.[22]
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Sample Preparation

Stress Conditions (ICH Q1A)

Analysis

Prepare Dexlansoprazole Stock Solution
(e.g., 1000 µg/mL in Acetonitrile)

Acid Hydrolysis
(0.1 N HCl)

Base Hydrolysis
(0.1 N NaOH)

Oxidation
(3-30% H₂O₂)

Thermal
(Dry Heat, 105°C)

Photolytic
(ICH Q1B Exposure)

Prepare Unstressed Control
(Dilute stock to target conc.)

Neutralize/Quench Reaction
(If applicable)

Dilute to Target Concentration
(e.g., 100 µg/mL)

Inject into Validated
Stability-Indicating HPLC

Analyze Chromatograms:
- % Degradation

- Peak Purity
- Mass Balance

Click to download full resolution via product page

Caption: Workflow for conducting forced degradation studies on dexlansoprazole.

Step-by-Step Forced Degradation Protocols
Target Degradation: Aim for 5-20% degradation. This is sufficient to demonstrate separation

without generating secondary or tertiary degradants that might not be relevant under normal

storage conditions. Adjust exposure times as needed.
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Acid Hydrolysis:

To 1 mL of a 1000 µg/mL dexlansoprazole stock solution, add 1 mL of 0.1 N HCl.

Keep the solution at room temperature for approximately 30 minutes. (Note: PPIs are

highly acid-labile; degradation may be rapid).

Neutralize the solution by adding 1 mL of 0.1 N NaOH.

Dilute to a final concentration of ~100 µg/mL with the mobile phase diluent. Analyze

immediately.

Base Hydrolysis:

To 1 mL of the stock solution, add 1 mL of 0.1 N NaOH.

Keep the solution at room temperature for approximately 30-60 minutes.

Neutralize with 1 mL of 0.1 N HCl.

Dilute to the target concentration and analyze.

Oxidative Degradation:

To 1 mL of the stock solution, add 1 mL of 30% hydrogen peroxide (H₂O₂).

Keep at room temperature for 30-60 minutes. The sulfoxide moiety is prone to oxidation to

the corresponding sulfone.

Dilute to the target concentration and analyze.

Thermal Degradation:

Place solid dexlansoprazole powder in a petri dish or vial to form a thin layer.

Expose to dry heat in an oven at 105°C for 24 hours.

After exposure, allow the sample to cool, then prepare a solution at the target

concentration and analyze.
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Photostability:

Conduct this study according to ICH Q1B guidelines.[23][24][25]

Expose a thin layer of solid dexlansoprazole and a solution of the drug to a light source

that provides an overall illumination of not less than 1.2 million lux hours and an integrated

near-ultraviolet energy of not less than 200 watt-hours/square meter.[26]

A parallel sample should be wrapped in aluminum foil to serve as a dark control.

After exposure, prepare solutions from both the exposed sample and the dark control and

analyze.

Protocol Part II: Formal Stability Study
Objective: To generate primary data to establish a re-test period for the API. This protocol is

based on ICH Q1A(R2) for Climatic Zones I and II.[27][28]

Workflow for Formal Stability Study
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Study Setup

ICH Storage Conditions

Testing & Analysis

Select ≥ 3 Primary Batches
of Dexlansoprazole API

Package in Container Closure
System Proposed for Marketing

Place Samples into Validated
Stability Chambers

Long-Term
25°C ± 2°C / 60% RH ± 5% RH

Intermediate*
30°C ± 2°C / 65% RH ± 5% RH

Accelerated
40°C ± 2°C / 75% RH ± 5% RH

Pull Samples at
Scheduled Time Points

*Intermediate testing is only required if a significant
change occurs under accelerated conditions.

Perform Stability Tests:
- Assay

- Impurities
- Appearance

- Water Content

Evaluate Data vs. Specifications

Compile Data & Establish
Re-Test Period

Click to download full resolution via product page

Caption: High-level workflow for a formal ICH stability study.
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Experimental Design & Parameters
1. Batch Selection:

Use a minimum of three primary batches of dexlansoprazole sesquihydrate.[8]

The manufacturing process for these batches should simulate the final commercial process.

[8]

2. Storage Conditions and Testing Frequency: The following table outlines the standard

conditions, which should be maintained in qualified and monitored stability chambers.

Study Type Storage Condition Minimum Duration
Testing Frequency
(Months)

Long-Term
25°C ± 2°C / 60% RH

± 5% RH
12 months

0, 3, 6, 9, 12, 18, 24,

36

Intermediate
30°C ± 2°C / 65% RH

± 5% RH
6 months 0, 3, 6

Accelerated
40°C ± 2°C / 75% RH

± 5% RH
6 months 0, 3, 6

Source: Adapted from ICH Q1A(R2) Guidelines.[8][27]

3. Stability-Indicating Tests and Acceptance Criteria: At each time point, the following tests

should be performed. Specifications must be established prior to initiating the study.
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Test Parameter Analytical Procedure
Typical Acceptance
Criteria

Appearance Visual Inspection
White to off-white crystalline

powder

Assay
Validated Stability-Indicating

HPLC Method

98.0% - 102.0% of the initial

value

Degradation Products
Validated Stability-Indicating

HPLC Method

- Individual unknown impurity:

≤ 0.10%- Total impurities: ≤

0.5%

Water Content Karl Fischer Titration
Conforms to specification (e.g.,

3.0% - 5.0% for sesquihydrate)

Data Evaluation and Conclusion
The goal of the formal stability study is to observe if the API remains within its pre-defined

specifications. A "significant change" under accelerated conditions (e.g., failure to meet the

assay specification) triggers the need for intermediate testing.[8]

The results from the long-term study are used to establish the re-test period. Statistical analysis

of the data, as described in ICH Q1E, can be used to support the proposed re-test period. The

forced degradation studies provide critical supporting information, demonstrating that the

analytical method is capable of detecting any changes that might occur.

By systematically implementing this comprehensive protocol, researchers can build a robust

and scientifically sound stability data package for dexlansoprazole sesquihydrate that meets

the stringent requirements of global regulatory agencies.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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